5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-one

• CAS No.: 919516-42-0
• Molecular Formula: C14H24O
• Molecular Weight: 208.34 g/mol
• IUPAC Name: 5-tert-butyl-7,7-dimethylocta-3,5-dien-2-one
• InChI: InChI=1S/C14H24O/c1-11(15)8-9-12(14(5,6)7)10-13(2,3)4/h8-10H,1-7H3
• InChI Key: RHTURXDZLXRGLB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC(=CC(C)(C)C)C(C)(C)C

Description

5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-one is an organic compound with a unique structure characterized by a tert-butyl group and a diene system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of tert-butyl and dimethyl-substituted precursors, which undergo a series of reactions including aldol condensation and dehydration to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in a usable form .

Chemical Reactions Analysis

Types of Reactions

5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can reduce double bonds or other functional groups.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, alkoxide).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols .

Scientific Research Applications

5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-one has several scientific research applications, including:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-one involves its interaction with molecular targets and pathways. The compound may act by binding to specific enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-ol: A similar compound with a hydroxyl group instead of a ketone.

2,6-Di-tert-butyl-4-methylphenol: Another compound with tert-butyl groups and a phenolic structure.

Uniqueness

5-Tert-butyl-7,7-dimethylocta-3,5-dien-2-one is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and physical properties. This uniqueness makes it valuable for specific applications in research and industry .